Cas no 146949-07-7 (4-n-Propylbenzenesulfonyl chloride)

• Product Name: 4-n-Propylbenzenesulfonyl chloride
• CAS No: 146949-07-7
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD00041508
• CID: 91880
• PubChem ID: 2737222
• Update Time: 2025-05-20

4-n-Propylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Propylbenzene-1-sulfonyl chloride
• 4-N-PROPYLBENZENESULFONYL CHLORIDE
• 4-Propylbenzenesulfonyl Chloride
• 4-propyl-Benzenesulfonyl chloride
• 4-propylbenzenesulfonyl chloride(SALTDATA: FREE)
• ST5411820
• 539384_ALDRICH
• Propylbenzenesulfonylchloride
• P-PROPYLBENZENESULFONYL CHLORIDE
• 4-Propoxybenzenesulfonyl chloride
• Benzenesulfonyl chloride, 4-propyl-
• 4-N-PROPYLBENZENESULPHONYL CHLORIDE
• 4-PROPYLBENZENESULFONYLCHLORIDE
• 4-Propyl-Benzenesulfonylchloride
• LEFGAGRZHLNPLS-UHFFFAOYSA-N
• 4-propylphenylsulfonyl chloride
• 4-propylphenylsulphonyl chloride
• 4-propyl-phenylsulphonyl chloride
• 4n-propylbenzenesulphonyl chlo
• 4-n-propyl-benzenesulfonylchloride
• F2169-1113
• BENZENEPROPANESULFONYLCHLORIDE
• 146949-07-7
• P1366
• Z104486104
• EN300-21010
• CS-0204581
• A18215
• 4n-propylbenzenesulphonyl chloride
• F16211
• MFCD00041508
• DTXSID60371925
• FT-0619437
• J-008288
• AKOS000120690
• SCHEMBL617094
• AS-47808
• ALBB-000977
• DB-063686
• BBL017931
• STK502393
• 4-n-Propylbenzenesulfonyl chloride

• MDL： MFCD00041508
• Inchi： 1S/C9H11ClO2S/c1-2-3-8-4-6-9(7-5-8)13(10,11)12/h4-7H,2-3H2,1H3
• InChI Key： LEFGAGRZHLNPLS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CCC)(=O)=O
• BRN： 5511216

Computed Properties

• Exact Mass: 218.01693
• Monoisotopic Mass: 218.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: liquid
• Density: 1.223 g/mL at 25 °C(lit.)
• Melting Point: 21 °C
• Boiling Point: 275-276 °C(lit.)
• Flash Point: 227 °F
• Refractive Index: n20/D 1.5400(lit.)
• PSA: 34.14
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-n-Propylbenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-n-Propylbenzenesulfonyl chloride

4-n-Propylbenzenesulfonyl Chloride (CAS No. 146949-07-7): An Overview and Recent Developments

4-n-Propylbenzenesulfonyl chloride (CAS No. 146949-07-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 4-(n-propyl)benzenesulfonyl chloride, is a member of the sulfonyl chlorides family and is characterized by its unique chemical structure and reactivity. In this article, we will delve into the properties, applications, and recent advancements in the research and development of 4-n-Propylbenzenesulfonyl chloride.

Chemical Structure and Properties

4-n-Propylbenzenesulfonyl chloride is a white to off-white crystalline solid with a molecular formula of C₁₀H₁₂ClO₃S. It has a molecular weight of 253.72 g/mol. The compound is highly reactive due to the presence of the sulfonyl chloride functional group (-SO₂Cl), which makes it an excellent electrophilic reagent in various organic reactions. The n-propyl substituent on the benzene ring imparts additional stability and solubility properties, making it suitable for a wide range of synthetic applications.

The compound is soluble in common organic solvents such as dichloromethane, chloroform, and ethyl acetate. It is stable under normal storage conditions but should be protected from moisture and heat to prevent hydrolysis. The melting point of 4-n-Propylbenzenesulfonyl chloride is around 85-88°C, and it decomposes at higher temperatures.

Synthetic Applications

4-n-Propylbenzenesulfonyl chloride is widely used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. Its reactivity with nucleophiles makes it an essential reagent in the formation of sulfonamides, sulfonates, and other sulfur-containing compounds. For instance, it can react with primary or secondary amines to form the corresponding sulfonamides, which are important intermediates in the synthesis of antibiotics, anti-inflammatory drugs, and other therapeutic agents.

In recent years, there has been increasing interest in the use of 4-n-Propylbenzenesulfonyl chloride in the development of novel materials with enhanced properties. For example, researchers have explored its use in the synthesis of polymerizable monomers for advanced polymer materials with improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

Analytical Methods

The accurate identification and quantification of 4-n-Propylbenzenesulfonyl chloride are crucial for quality control in industrial processes and research applications. Various analytical techniques have been developed to analyze this compound, including gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy.

HPLC is particularly useful for determining the purity and impurity profile of 4-n-Propylbenzenesulfonyl chloride. The compound can be detected using a UV detector at a wavelength of 254 nm due to its aromatic structure. NMR spectroscopy provides detailed structural information about the compound, including the positions of functional groups and substituents. GC coupled with mass spectrometry (GC-MS) is another powerful technique for identifying trace amounts of 4-n-Propylbenzenesulfonyl chloride in complex mixtures.

Safety Considerations

Safety is a critical aspect when handling 4-n-Propylbenzenesulfonyl chloride. The compound is highly reactive and can release toxic fumes when exposed to moisture or heat. Therefore, it should be handled with appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat. It is also important to work under a fume hood to prevent inhalation of fumes.

In case of accidental exposure, immediate first aid measures should be taken. If the compound comes into contact with skin or eyes, it should be flushed with copious amounts of water for at least 15 minutes. Ingestion should be avoided, and medical attention should be sought if symptoms persist.

Recent Research Developments

The ongoing research on 4-n-Propylbenzenesulfonyl chloride has led to several significant advancements in both fundamental science and practical applications. One notable area of research is its use in catalytic reactions for the synthesis of complex organic molecules. Recent studies have shown that this compound can serve as an efficient catalyst or co-catalyst in various reactions, including C-H activation and cross-coupling reactions.

In addition to its synthetic utility, there has been growing interest in exploring the biological activities of compounds derived from 4-n-Propylbenzenesulfonyl chloride. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. One study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression.

FUTURE PERSPECTIVES AND CONCLUSIONS

The versatility and reactivity of 4-n-Propylbenzenesulfonyl chloride make it an invaluable tool in modern chemistry laboratories. Its applications span from pharmaceutical development to materials science, highlighting its broad impact on various industries. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility.

In conclusion, 4-n-Propylbenzenesulfonyl chloride (CAS No. 146949-07-7) remains a key player in the chemical industry due to its unique properties and wide range of applications. Ongoing research efforts will undoubtedly uncover new opportunities for its use in developing innovative solutions to pressing scientific challenges.